Cas no 1613049-67-4 (3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
• CAS No: 1613049-67-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD19621135
• CID: 4609109
• PubChem ID: 63975478
• Update Time: 2025-11-02

3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
• (2E)-3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
• 2-Propenoic acid, 3-(1-ethyl-1H-pyrazol-5-yl)-, (2E)-

• MDL： MFCD19621135
• Inchi： 1S/C8H10N2O2/c1-2-10-7(5-6-9-10)3-4-8(11)12/h3-6H,2H2,1H3,(H,11,12)/b4-3+
• InChI Key： ZFTZAXONFCUBAL-ONEGZZNKSA-N
• SMILES： C(O)(=O)/C=C/C1N(CC)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid

Research Brief on 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS: 1613049-67-4): Recent Advances and Applications

The compound 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS: 1613049-67-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies highlight the versatility of 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid as a key intermediate in the synthesis of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting inflammatory pathways, particularly through modulation of the NLRP3 inflammasome. The compound's α,β-unsaturated carbonyl moiety enables Michael addition reactions, making it a valuable scaffold for covalent inhibitor design.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) reveal that the ethyl group at the pyrazole nitrogen and the conjugated double bond system are critical for maintaining biological activity. Researchers have successfully derivatized this core structure to create compounds with improved pharmacokinetic properties, showing promise in preclinical models of autoimmune diseases.

Notably, the compound with CAS number 1613049-67-4 has shown potential in cancer therapeutics. A recent patent application (WO2023124567) describes its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules targeting oncogenic proteins. The carboxylic acid functionality allows for convenient conjugation to E3 ligase ligands, while the pyrazole ring contributes to target protein binding affinity.

From a synthetic chemistry perspective, advances in green chemistry approaches have been applied to the production of 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid. A 2024 study in ACS Sustainable Chemistry & Engineering reported a microwave-assisted synthesis with 78% yield and significantly reduced reaction times compared to conventional methods, addressing previous scalability challenges.

Ongoing clinical translation efforts focus on optimizing the drug-like properties of derivatives based on this scaffold. Computational modeling studies predict favorable ADME profiles for several analogs, with particular attention to reducing potential off-target effects while maintaining the desired pharmacological activity. Researchers anticipate that this compound class may yield clinical candidates within the next 2-3 years.

In conclusion, 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid (1613049-67-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Its structural features enable multiple points of modification for rational drug design, and recent studies have validated its potential across several therapeutic areas. Continued investigation of this scaffold is warranted to fully exploit its pharmacological potential.